Delta-5(10)-8-alfa-Levonorgestrel

Specification

• CAS No.: 5772-36-1
• Molecular Formula: C21H28O2
• Molecular Weight: 312.46

Introduction

Delta-5(10)-8-alfa-Levonorgestrel is identified by specific chemical characteristics that distinguish it from other levonorgestrel-related compounds. It serves primarily as a reference standard in pharmaceutical quality control and analytical chemistry.

Property	Value
CAS Number	5772-36-1
Molecular Formula	C21H28O2
Molecular Weight	312.46 g/mol
IUPAC Name	(8S,9S,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-4,6,7,8,9,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
Alternative Names	8α-5,10-Dehydro-Norgestrel; (±)-13-Ethyl-17-hydroxy-18,19-dinor-8α,17α-pregn-5(10)-en-20-yn-3-one

The compound is recognized as part of the steroid family, specifically a modified progestin derivative that contains a characteristic double bond between positions 5 and 10 of the steroid ring system with an 8-alfa configuration. This specific molecular arrangement creates distinct chemical and physical properties that differentiate it from the parent compound levonorgestrel.

Structural Characteristics and Significance

Delta-5(10)-8-alfa-Levonorgestrel derives its name from its structural features, which include:

• The "Delta-5(10)" designation indicates a double bond between carbon positions 5 and 10 in the steroid nucleus

• The "8-alfa" component refers to the specific stereochemistry at position 8

• Its relationship to levonorgestrel (parent compound) is maintained through the core steroid structure

The structural characteristics of Delta-5(10)-8-alfa-Levonorgestrel make it an important compound in the study of steroid chemistry and pharmaceutical development. The presence of the 5(10) double bond creates a modified electronic distribution within the molecule that can alter its biological activity compared to levonorgestrel.

Relationship to Levonorgestrel and Pharmaceutical Context

Delta-5(10)-8-alfa-Levonorgestrel is classified as an impurity or related compound of levonorgestrel, which is a clinically important progestational hormone. Levonorgestrel itself is widely used in emergency contraception and other hormonal contraceptive products.

As a specific isomer of levonorgestrel, Delta-5(10)-8-alfa-Levonorgestrel represents one of several known structural variants that can arise during:

• Chemical synthesis of pharmaceutical levonorgestrel

• Storage and degradation processes

• Metabolic transformations

The European Pharmacopoeia (EP) categorizes this compound as one of several identifiable impurities that may be present in pharmaceutical-grade levonorgestrel. Understanding the chemical properties and detection methods for this compound is essential for ensuring the quality and safety of levonorgestrel-containing medications.

Analytical Applications and Quality Control

Delta-5(10)-8-alfa-Levonorgestrel serves important functions in pharmaceutical research and development, primarily in analytical chemistry applications:

Application	Purpose	Methods
Reference Standard	Calibration of analytical instruments	HPLC, GC-MS
Impurity Profiling	Quality control of pharmaceutical levonorgestrel	Chromatographic techniques
Metabolite Identification	Understanding drug metabolism pathways	LC-MS/MS
Structure-Activity Studies	Pharmaceutical research	Various bioassays

The compound is commercially available as a research-grade chemical for analytical and quality control applications. This availability enables pharmaceutical researchers and quality control laboratories to accurately identify and quantify potential impurities in levonorgestrel drug products.

Regulatory Considerations and Pharmaceutical Standards

Within pharmaceutical regulation, Delta-5(10)-8-alfa-Levonorgestrel is subject to specific quality control parameters:

• The compound is listed in official pharmacopoeial monographs as a potential impurity

• Regulatory agencies establish acceptable limits for its presence in pharmaceutical products

• Manufacturers must demonstrate control and monitoring of this impurity during production

The European Pharmacopoeia (EP) specifically identifies Delta-5(10)-8-alfa-Levonorgestrel as "Levonorgestrel EP Impurity" in its official standards. This designation underscores its significance in pharmaceutical quality control and regulatory compliance.

Chemical suppliers provide this compound primarily for research and development purposes, with strict limitations on its use for analytical applications rather than therapeutic administration. Product specifications typically indicate that it is intended exclusively for laboratory research, quality control, and analytical method development.

Research Applications and Future Directions

Current research involving Delta-5(10)-8-alfa-Levonorgestrel focuses on several areas:

• Improving analytical methods for detecting steroid impurities

• Understanding structure-activity relationships in progestin compounds

• Investigating degradation pathways of levonorgestrel

• Developing more sensitive quality control procedures

Although primarily considered an impurity, studying compounds like Delta-5(10)-8-alfa-Levonorgestrel provides valuable insights into the chemical behavior, stability, and metabolism of clinically important hormonal agents. The structural modifications present in this compound might influence receptor binding and pharmacological properties compared to the parent levonorgestrel molecule.

Future research directions may include more detailed structural analysis, computational studies of receptor interactions, and improved analytical methods for detecting minute quantities of this and related compounds in complex biological and pharmaceutical matrices.

Chemical Synthesis and Availability

Supplier	Catalog Number	CAS Verification
Axios Research	AR-L01571	5772-36-1
Veeprho	VE0015996	5772-36-1
Clinivex	RCLSTLL2226	5772-36-1

The synthesis of Delta-5(10)-8-alfa-Levonorgestrel typically involves specialized organic chemistry procedures similar to those used for other steroid compounds, though specific synthetic routes are generally proprietary information of the manufacturing laboratories. The compound can be produced either as:

• A deliberate synthetic target for reference standards

• An intermediate in levonorgestrel synthesis

• A product of specific chemical modifications to levonorgestrel

Commercial suppliers typically provide certificates of analysis confirming the identity, purity, and structural characteristics of the compound through various analytical techniques including NMR spectroscopy, mass spectrometry, and chromatographic methods.